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Compound of Interest

Compound Name: Ica 105665

Cat. No.: B15587546 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for handling Ica 105665 (also

known as PF-04895162), a potent neuronal Kv7.2/7.3 and Kv7.3/7.5 potassium channel

opener. Given that a comprehensive Safety Data Sheet (SDS) is not readily available, these

recommendations are based on general best practices for handling research-grade chemical

compounds with unknown long-term toxicological properties.

Hazard Assessment and Toxicology Summary
Ica 105665 is an orally active compound with known effects on the nervous system. The

primary hazards are associated with its pharmacological activity and potential for adverse

neurological effects.
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Metric Value Species Notes

IC50 (BSEP transport

inhibition)
311 μM In vitro

Inhibition of liver bile

salt export protein.[1]

IC50 (Cytotoxicity,

THLE cells)
~192 μM In vitro (72 hrs) [1]

IC50 (Cytotoxicity,

HepG2 cells)
~130 μM In vitro (72 hrs) [1]

AC50 (Cell loss,

human hepatocytes)
>125 μM In vitro (48 hrs) [1]

Observed Adverse

Events

Dizziness,

somnolence, ataxia,

tremor

Human

Most common

treatment-emergent

adverse events.

Serious Adverse

Event

Brief generalized

seizure
Human

Observed in one

patient at a 600 mg

dose.[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Ica 105665 to ensure appropriate

safety measures are in place. The following PPE is recommended as a minimum standard:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in addition to goggles when there is a risk of splashing, such as when preparing

solutions or handling larger quantities.[1][3]

Skin and Body Protection: A standard laboratory coat should be worn at all times.[1][4][2] For

procedures with a higher risk of contamination, a chemically resistant gown is

recommended.

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[1][3] If prolonged contact is anticipated or when handling concentrated solutions,

consider double-gloving or using gloves with higher chemical resistance. Always inspect
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gloves for tears or punctures before use and change them immediately if they become

contaminated.

Respiratory Protection: While not generally required for handling small quantities in a well-

ventilated area, a respirator may be necessary if there is a risk of generating aerosols or

dusts. The appropriate type of respirator will depend on the specific procedure and the

outcome of the risk assessment.[4]

Operational Plan for Handling
Engineering Controls:

Handle Ica 105665 in a well-ventilated laboratory.

For procedures that may generate dust or aerosols, such as weighing the solid compound or

preparing concentrated stock solutions, use a chemical fume hood.

Work Practices:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Minimize the creation of dust and aerosols.

Storage:

Store Ica 105665 in a tightly sealed, clearly labeled container.

For long-term storage, refrigeration or freezing is recommended.

Stock solutions should be stored in tightly sealed vials at -20°C and are generally usable for

up to one month.

Disposal Plan
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All waste materials contaminated with Ica 105665 should be treated as hazardous chemical

waste.

Solid Waste: Contaminated PPE (gloves, gowns), disposable labware, and any spilled solid

material should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, clearly labeled hazardous waste container. Do not pour chemical waste down the

drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Safe Handling
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Preparation

PPE Selection & Donning

Handling Ica 105665

Waste Disposal & Doffing

Conduct Risk Assessment

Review Safety Procedures

Select Appropriate PPE:
- Safety Goggles/Face Shield

- Lab Coat/Gown
- Nitrile Gloves

- Respirator (if needed)

Inspect PPE for Damage

Don PPE Correctly

Handle in Ventilated Area
(Fume Hood for Aerosols)

Perform Experiment

Dispose of Contaminated Waste
in Labeled Hazardous Bins

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for PPE selection and safe handling of Ica 105665.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

